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Crystal Structure Overview

Barium chlorate monohydrate (Ba(ClO3)2-H20) is a monoclinic crystalline solid. The following table

summarizes its fundamental crystallographic parameters. [1]

Parameter Value /| Description
Crystal System Monoclinic
Space Group I2/c (Cz2n®)

Unit Cell Formula 4

Units (2)

Unit Cell a=886A b=780A c=9.35A p=93 26

Parameters

Key Structural Chlorate ions (ClOs™) in low pyramidal form; Each Barium ion coordinated by
Features eight Chlorine atoms; Water of crystallization incorporated into the structure.

The following diagram illustrates the experimental workflow for determining the crystal structure and

dynamics of barium chlorate monohydrate, synthesizing methodologies from multiple studies:
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Experimental Workflow for Crystal Structure and Dynamics Analysis

Synthesis and Preparation Protocols

Common Synthesis Routes

@ata Synthesis & Interpretatiora

Method Procedure

Notes & Applications

Double Replacement  Mix solutions of Barium Chloride (BaClz) and
[2] Sodium Chlorate (NaClOs). Concentrate and
cool mixture to precipitate product.

Most common method. May
result in sodium
contamination.
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Method Procedure Notes & Applications

Direct Electrolysis [2] Electrolysis of BaClz in water: BaClz + 6 H20 Yields sodium-free product,
- Ba(ClOs)2 + 6 H2 preferred for pyrotechnics.

Metathesis with React Barium Carbonate (BaCOs) with boiling Involves decomposition of

Ammonium Chlorate  Ammonium Chlorate (NH4ClOs) solution. ammonium carbonate

[2] byproduct.

Sample Preparation for 0 NMR Studies

For advanced nuclear magnetic resonance studies, samples can be prepared with isotopic enrichment to

improve sensitivity. [3]

e Procedure: Recrystallize 300 mg of crystalline barium chlorate monohydrate in 400 pL of 170-
enriched water (30% H21’0O) in a sealed vial for 3 days. After nucleation, open the vial to atmosphere
for 48 hours for partial evaporation, then reseal until crystals precipitate (7-14 days). [3]

e Post-processing: The resulting transparent crystals are ground into a fine powder using an agate
mortar and pestle and packed into a zirconia rotor for NMR experiments. [3]

Key Experimental Characterization Data

Physical and Chemical Properties

Property Value /| Description

Molecular Weight [2] 322.24 g/mol (monohydrate)

Appearance [2] White crystalline solid, transparent when pure
Density [2] 3.18 g/cm?3 (monohydrate)

Solubility [2] 33.8 g/100 g H20 at 20°C; highly soluble
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| Melting Point/Decomposition [2] | ~120°C (dehydrates to anhydrous form); 413.9°C (anhydrous form
decomposes to BaClz + 3 O2) |

Spectroscopic and Magnetic Resonance Data

Advanced NMR studies provide detailed insight into the structure and dynamics of the water molecule in the

crystal lattice. [3]

¢ 170 Quadrupolar Coupling Constant (CQ): This parameter is sensitive to temperature due to
torsional oscillations (librations) of the water molecule. The measured CQ increases with decreasing
temperature, as librational motion is reduced. [3]

¢ 'H-70 Dipole Splitting: At low temperatures (~100 K) and without *H decoupling, a well-resolved
1H-17Q dipole splitting is observed in the 1’0 spectra. This homogeneous coupling provides direct
structural information on the *H-1’O distances and the ZHOH bond angle within the water molecule.
3]

e Water Molecule Dynamics: The bound water executes three main librations (waving, rocking,
twisting) and 2-fold 180° flips about the HOH bisector. These motions cause averaging of the NMR
interactions at ambient temperatures. [3]

Relevance to Pharmaceutical Research

While barium chlorate monohydrate itself is toxic and not used pharmaceutically, research into its structure

and metal coordination chemistry provides valuable insights for drug development.

¢ Toxicity Profile: As a soluble barium salt, it is highly toxic, causing irritation, methemoglobinemia,
tremors, kidney damage, and potential fatality upon exposure. [2] Its environmental hazard is
significant. [2]

¢ Indirect Relevance: The study of well-defined crystalline systems like barium chlorate monohydrate
helps refine analytical techniques (e.g., 7O NMR, X-ray diffraction) for characterizing metal-
containing systems. [3] [1] Concurrent research on other metal complexes (e.g., Cu(ll)-ninhydrin)
demonstrates the potential of metal coordination compounds as chemotherapeutic agents,
underscoring the broader importance of understanding metal-ligand interactions in solids. [4]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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